Cas no 1856827-00-3 (Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate)

• Product Name: Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate
• CAS No: 1856827-00-3
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• CID: 6279817
• PubChem ID: 130524899
• Update Time: 2025-06-21

Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-1897990
• 1856827-00-3
• methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate
• Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate

• Inchi： 1S/C7H7BrO3S/c1-11-7(10)6(9)4-2-5(8)12-3-4/h2-3,6,9H,1H3
• InChI Key： NFAINBWVEMQFIE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(C(=O)OC)O

Computed Properties

• Exact Mass: 249.92993g/mol
• Monoisotopic Mass: 249.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.8Ų

Additional information on Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate

Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate (CAS No. 1856827-00-3): A Comprehensive Overview

Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate (CAS No. 1856827-00-3) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its 5-bromothiophen-3-yl moiety and hydroxyacetic acid derivative, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both aromatic and heterocyclic components, positions it as a valuable building block for developing novel therapeutic agents.

The Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate molecule is particularly intriguing due to its potential applications in medicinal chemistry. The presence of the bromine atom on the thiophene ring enhances its reactivity, making it an attractive candidate for further functionalization. This reactivity has been leveraged in recent studies to explore its role in the synthesis of complex organic molecules, including those with pharmaceutical relevance.

In recent years, there has been a surge in research focused on developing new drugs with improved efficacy and reduced side effects. The 5-bromothiophen-3-yl group, a key feature of this compound, is known for its ability to interact with biological targets in diverse ways. This property has prompted investigations into its potential use in the development of small-molecule inhibitors targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit anti-inflammatory and antimicrobial properties, making them promising candidates for further exploration.

The hydroxyacetic acid moiety in the structure of Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate also contributes to its versatility. Hydroxyacetic acid derivatives are well-documented for their role in metabolic pathways and have been explored in the treatment of metabolic disorders. The combination of these functional groups makes this compound a fascinating subject for synthetic chemists aiming to develop innovative drug candidates.

Recent advancements in synthetic methodologies have enabled researchers to efficiently modify the structure of Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been particularly useful in introducing new functional groups and altering the molecular framework. These modifications have opened up new avenues for developing derivatives with enhanced pharmacological properties.

The pharmaceutical industry has shown significant interest in thiophene-based compounds due to their broad spectrum of biological activities. The structural motif of Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate aligns well with this trend, as it combines the favorable properties of thiophene derivatives with additional functional groups that can enhance drug-like characteristics. This has led to several preclinical studies evaluating its potential as a lead compound for drug development.

In conclusion, Methyl 2-(5-bromothiophen-3-yl)-2-hydroxyacetate (CAS No. 1856827-00-3) represents a promising compound in pharmaceutical chemistry. Its unique structural features and potential applications make it an attractive candidate for further research and development. As synthetic methodologies continue to evolve, the possibilities for utilizing this compound in the creation of novel therapeutic agents are bound to expand, offering hope for addressing unmet medical needs.